Cas no 2171204-38-7 (2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid)
2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid
- EN300-1517368
- 2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid
- 2171204-38-7
-
- Inchi: 1S/C26H23BrN2O5/c1-14-11-22(27)20(25(31)32)12-23(14)29-24(30)15(2)28-26(33)34-13-21-18-9-5-3-7-16(18)17-8-4-6-10-19(17)21/h3-12,15,21H,13H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t15-/m1/s1
- InChI Key: SRUQRBASTRZJNU-OAHLLOKOSA-N
- SMILES: BrC1=CC(C)=C(C=C1C(=O)O)NC([C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 522.07903g/mol
- Monoisotopic Mass: 522.07903g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 105Ų
2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1517368-0.05g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-0.1g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-0.25g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-0.5g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-1.0g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-2.5g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-5.0g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-10.0g |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1517368-50mg |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 50mg |
$707.0 | 2023-09-27 | ||
| Enamine | EN300-1517368-100mg |
2-bromo-5-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-methylbenzoic acid |
2171204-38-7 | 100mg |
$741.0 | 2023-09-27 |
2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid
Introduction to 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid (CAS No. 2171204-38-7)
2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid, identified by its CAS number 2171204-38-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This molecule, characterized by its intricate structure, combines multiple functional groups that make it a promising candidate for various biological applications. The presence of a bromine substituent, a fluorenylmethoxycarbonyl (Fmoc) protected amine, and a propanamido side chain attached to a methylbenzoic acid backbone suggests a high degree of chemical complexity and potential biological activity.
The compound's structure is designed to interact with biological targets in a specific manner, making it a valuable tool for drug discovery and molecular biology studies. The bromo group at the 5-position of the benzoic acid ring introduces electrophilicity, which can be exploited in various chemical reactions, such as cross-coupling reactions that are commonly used in medicinal chemistry. Additionally, the Fmoc protected amine moiety provides a protected amino group that can be deprotected under specific conditions to reveal an active amine for further functionalization or biological testing.
The propanamido side chain adds another layer of complexity, potentially influencing the compound's solubility, metabolic stability, and interactions with biological targets. This feature is particularly important in drug design, where physicochemical properties often dictate the success of a lead compound in subsequent development phases. The 4-methylbenzoic acid core is a well-known pharmacophore found in many bioactive molecules, contributing to the compound's potential pharmacological relevance.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using these techniques have suggested that 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid may interact with proteins through multiple hydrogen bonds and hydrophobic interactions, making it a candidate for developing small-molecule inhibitors or modulators.
In the realm of drug discovery, this compound has been explored for its potential in modulating enzyme activity. Enzymes such as kinases and proteases are key targets in many therapeutic areas, including oncology and inflammation. The unique structural features of 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid make it an intriguing candidate for developing novel inhibitors that could exploit its binding properties to disrupt disease pathways.
Moreover, the use of fluorinated aromatic rings, such as the fluorenylmethoxycarbonyl group in this compound, has been increasingly recognized for its benefits in enhancing metabolic stability and bioavailability. Fluorine atoms can influence electronic properties and hydrophobicity, making fluorinated compounds attractive for drug development. The presence of these features in 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid suggests that it may exhibit favorable pharmacokinetic profiles.
Recent studies have also highlighted the importance of stereochemistry in drug design. The (2R) configuration at the propanamido chiral center indicates careful consideration of enantioselectivity, which can significantly impact a molecule's biological activity and selectivity. This stereochemical purity makes 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid a valuable scaffold for developing enantiomerically pure drugs that minimize unwanted side effects.
The benzoic acid core is another key feature that has been extensively studied for its bioactivity. Benzoic acid derivatives are known to exhibit a wide range of pharmacological effects, including anti-inflammatory, analgesic, and antimicrobial properties. By incorporating additional functional groups into this scaffold, researchers aim to enhance or modify these effects for therapeutic purposes.
In conclusion, 2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid (CAS No. 2171204-38-7) is a structurally complex and multifunctional compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of next-generation therapeutics.
2171204-38-7 (2-bromo-5-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-methylbenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)